Cas no 2228407-51-8 (1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol
• CAS No: 2228407-51-8
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6307440
• PubChem ID: 165898126
• Update Time: 2025-06-09

1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol
• 2228407-51-8
• EN300-1760134

• Inchi： 1S/C11H15NO4/c1-11(2,13)7-8-4-5-9(12(14)15)6-10(8)16-3/h4-6,13H,7H2,1-3H3
• InChI Key： FYDPECLLWHYMFN-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.3Ų

Additional information on 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol

Introduction to 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol (CAS No: 2228407-51-8)

1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228407-51-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a nitro-substituted aromatic ring coupled with an isobutyl alcohol side chain, exhibits a unique structural and functional profile that has garnered attention from researchers exploring novel pharmacophores. The presence of both methoxy and nitro functional groups on the phenyl ring introduces a rich interplay of electronic and steric effects, making this compound a versatile scaffold for medicinal chemistry applications.

The synthesis of 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol involves sophisticated organic transformations that highlight the intersection of classical and modern synthetic methodologies. The aromatic core, derived from nitration and methylation processes, is critically functionalized at the 2-position with an isobutyl group via an alcohol moiety. This structural motif is not only synthetically accessible but also offers potential for further derivatization, enabling the exploration of a wide spectrum of biological activities. Recent advances in catalytic techniques have further streamlined the preparation of such nitroaromatic derivatives, enhancing both yield and purity.

In the realm of pharmaceutical research, compounds like 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol serve as valuable intermediates in the development of therapeutic agents. The nitro group, while traditionally associated with explosive materials, plays a crucial role in medicinal chemistry as a bioisostere for other electron-withdrawing substituents. Its ability to modulate electronic properties and influence metabolic stability makes it particularly useful in designing molecules with enhanced pharmacokinetic profiles. Moreover, the methoxy group contributes to hydrophobicity and can participate in hydrogen bonding interactions, further fine-tuning the molecular recognition properties of drug candidates.

Recent studies have demonstrated the potential of nitroaromatic compounds in addressing various therapeutic challenges. For instance, derivatives of this class have been investigated for their antimicrobial and anti-inflammatory properties. The structural features of 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol suggest that it may interact with biological targets such as enzymes or receptors through multiple binding modes. This promiscuity in binding is often advantageous in drug design, as it can lead to increased binding affinity and reduced off-target effects. Computational modeling techniques, including molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate these interactions at a molecular level.

The role of stereochemistry in determining biological activity cannot be overstated. The isobutyl alcohol side chain in 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol introduces chirality into the molecule, which can significantly impact its pharmacological behavior. Enantioselective synthesis methods have been developed to produce enantiomerically pure forms of this compound, allowing researchers to investigate the influence of stereochemistry on receptor binding and metabolic fate. Such studies are critical for optimizing drug candidates and avoiding potential liabilities associated with racemic mixtures.

From a synthetic chemistry perspective, 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol exemplifies the artful manipulation of functional groups to achieve desired molecular architectures. The integration of nitration, methylation, and alkylation reactions showcases the versatility of modern synthetic strategies. Additionally, green chemistry principles have been increasingly applied to these transformations, emphasizing sustainable practices such as solvent recovery and catalytic efficiency. These advancements not only improve the environmental footprint of synthetic processes but also enhance scalability for industrial applications.

The biological evaluation of 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol has revealed intriguing properties that warrant further exploration. Preclinical studies have hinted at its potential as an inhibitor of certain enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The interplay between electronic effects and steric hindrance conferred by its substituents may be harnessed to modulate enzyme activity or interfere with signaling cascades. Furthermore, its solubility profile has been optimized through structural modifications to ensure adequate bioavailability in vivo.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol will remain at the forefront of drug discovery efforts. The combination of its well-defined structure and versatile reactivity positions it as a promising candidate for further development into novel therapeutics. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in realizing this potential fully.

In conclusion,1-(2-methoxy-4-nitrophenyl)-2-methylpropan-2-ol (CAS No: 2228407-51-8) represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of functional groups offers opportunities for innovation across multiple disciplines within pharmaceutical science. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a significant role in shaping future therapeutic strategies.